Cas no 1213594-26-3 (3-[(1S)-1-AMINOPROPYL]BENZONITRILE HYDROCHLORIDE)

• Product Name: 3-[(1S)-1-AMINOPROPYL]BENZONITRILE HYDROCHLORIDE
• CAS No: 1213594-26-3
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 4563237
• PubChem ID: 55253696
• Update Time: 2024-03-01

3-[(1S)-1-AMINOPROPYL]BENZONITRILE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 3-[(1S)-1-AMINOPROPYL]BENZONITRILE HYDROCHLORIDE
• 3-[(1S)-1-AMINOPROPYL]BENZONITRILE
• (S)-3-(1-AMINOPROPYL)BENZONITRILE HCL
• (S)-3-(1-aminopropyl)benzonitrile

• Inchi： 1S/C10H12N2/c1-2-10(12)9-5-3-4-8(6-9)7-11/h3-6,10H,2,12H2,1H3/t10-/m0/s1
• InChI Key： ZZYQHXDJIYSGKO-JTQLQIEISA-N
• SMILES： C(#N)C1=CC=CC([C@@H](N)CC)=C1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines